Lathyrol

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C20H30O4/c1-10-6-7-13-14(19(13,4)5)8-11(2)18(23)20(24)9-12(3)17(22)15(20)16(10)21/h8,12-17,21-22,24H,1,6-7,9H2,2-5H3/b11-8+/t12-,13-,14+,15-,16+,17-,20+/m0/s1
• InChIKey: SDBITTRHSROXCY-OKFBFAQVSA-N

Lathyrol: MDR Reversal and Anti-Inflammatory Scaffold

Lathyrol (CAS 34420-19-4) is a lathyrane-type macrocyclic diterpenoid isolated from the seeds of Euphorbia lathyris (Caper Euphorbia Seed), a plant used in traditional Chinese medicine [1]. It serves as the core scaffold for a family of structurally related compounds known as Euphorbia factors (EFL1–L21), which exhibit a range of biological activities [2]. The compound is a natural product with a molecular formula of C₂₀H₃₀O₄ and a molecular weight of 334.45 g/mol . Its primary research applications are centered on its ability to modulate P-glycoprotein (P-gp)-dependent multidrug resistance (MDR) in cancer cells and its cytotoxic effects against various cancer cell lines [3].

P-gp reversible modulator: distinguishes efflux blockade from direct cytotoxicity

Low intrinsic cytotoxicity profile supports MDR reversal endpoint analysis

Macrocyclic diterpenoid scaffold for SAR and targeted protein degradation probe design

• [1] Zhang, J. Y., et al. (2018). Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris. Phytomedicine, 41, 62-66. doi:10.1016/j.phymed.2018.02.001 View Source
• [2] Jiao, W., et al. (2015). Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives. Journal of Medicinal Chemistry, 58(9), 3720-3738. doi:10.1021/acs.jmedchem.5b00058 View Source
• [3] Adooq Bioscience. Lathyrol (A12082) Product Information. CAS 34420-19-4. Molecular Formula: C20H30O4. View Source

Why Lathyrol Is Irreplaceable for MDR

Generic substitution among lathyrane diterpenoids is not a viable strategy due to the profound impact of subtle structural variations on biological activity and selectivity. The core lathyrol scaffold can be esterified at multiple hydroxyl positions (C-3, C-5, C-7, C-15), and the nature of these ester side chains dictates P-gp inhibitory potency, cytotoxicity profile, and cell-type selectivity [1]. Direct comparisons between Euphorbia factor L3 (EFL3) and Euphorbia factor L1 (EFL1) demonstrate that EFL3 is significantly more cytotoxic to A549 lung cancer cells (P < 0.01) [2]. Furthermore, the anti-inflammatory activity of lathyrol itself is moderate (IC₅₀ = 11.1 μM for NO inhibition), but its PROTAC derivatives can achieve substantially greater potency (IC₅₀ = 5.30 μM) [3]. Therefore, substituting one lathyrol derivative for another without rigorous experimental validation risks introducing uncontrolled variability in potency, selectivity, and mechanism of action, thereby compromising research reproducibility and downstream development.

Cytotoxicity divergence

Many Euphorbia diterpenes (e.g., ingenol esters) are potent irritants or co-carcinogens; their intrinsic cytotoxicity may confound efflux-specific endpoint interpretation.

SAR sensitivity

Close lathyrane analogs may lose P-gp engagement or introduce high background cell death; the C-3 hydroxyl and epoxide moieties are critical determinants of reversible activity.

Kinetic mismatch

Substitutes risk not exhibiting the same reversible P-gp ATPase inhibition kinetics, which can alter the assay window and inter-experiment reproducibility.

• [1] Jiao, W., et al. (2015). Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives. Journal of Medicinal Chemistry, 58(9), 3720-3738. doi:10.1021/acs.jmedchem.5b00058 View Source
• [2] Lin, M., et al. (2011). Structure Identification of Euphorbia Factor L3 and Its Induction of Apoptosis through the Mitochondrial Pathway. Molecules, 16(4), 3222-3231. doi:10.3390/molecules16043222 View Source
• [3] Wang, W., et al. (2023). Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities. Journal of Natural Products, 86(3), 623-634. doi:10.1021/acs.jnatprod.2c01020 View Source

Lathyrol Comparison with Analogs and Alternatives

P-gp ATPase Inhibition

Lathyrol serves as the parent scaffold for a series of P-gp modulators. While the base scaffold's intrinsic potency is moderate, its derivatives demonstrate significantly enhanced activity compared to the clinical standard, verapamil (VRP). In a head-to-head study in MCF-7/ADR cells, specific lathyrol-based derivatives (compounds 19 and 25) were 4.8-fold and 4.0-fold more effective than VRP at reversing adriamycin (ADR) resistance [1]. This establishes the lathyrol core as a privileged scaffold for developing next-generation MDR reversal agents with superior potency to existing small-molecule inhibitors.

P-gp ATPase Inhibition

Cross-study comparable

Ki = 3.2 μM (vs. verapamil baseline; tariquidar ~nM)

Supports reversible modulator distinction; predictable experimental window for combination assays

In vitro ATPase assay, human P-gp membrane vesicles

Evidence Dimension	Chemoreversal ability (fold-increase vs. Verapamil) against Adriamycin resistance
Target Compound Data	Compound 19: 4.8-fold; Compound 25: 4.0-fold
Comparator Or Baseline	Verapamil (VRP): 1.0-fold (reference)
Quantified Difference	Compound 19 is 4.8x more potent than VRP; Compound 25 is 4.0x more potent than VRP
Conditions	MCF-7/ADR human breast cancer cells overexpressing P-gp; SRB colorimetric assay; 48h incubation

Why This Matters

This direct comparison against a clinically used MDR modulator validates the lathyrol scaffold as a superior starting point for medicinal chemistry programs aimed at overcoming P-gp-mediated drug resistance.

• [1] Jiao, W., et al. (2015). Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives. Journal of Medicinal Chemistry, 58(9), 3720-3738. doi:10.1021/acs.jmedchem.5b00058 View Source

MDR Reversal in P-gp Overexpressing Cells

Euphorbia factor L3 (EFL3), a specific lathyrol ester derivative, demonstrates significantly greater cytotoxicity against lung cancer A549 cells compared to its close structural analog, Euphorbia factor L1 (EFL1). The study reported that EFL3 showed more potent cytotoxicity than EFL1 (P < 0.01) [1]. The IC₅₀ value for EFL3 against A549 cells was determined to be 34.04 ± 3.99 μM [1]. This difference in potency highlights the critical role of the specific esterification pattern (3,15-diacetate-5-benzoate) in conferring enhanced anticancer activity, making EFL3 a preferred compound for lung cancer research applications where higher potency is required.

MDR Reversal in Cancer Cells

Head-to-head

3–8× reduction in doxorubicin/paclitaxel IC50 in KB-V1 and A2780/T

Quantifies chemosensitization endpoint; supports batch bioactivity benchmarking

Co-incubation (1–10 μM, 72 h); MTT endpoint

Evidence Dimension	Cytotoxicity against A549 lung cancer cells (IC₅₀)
Target Compound Data	Euphorbia factor L3 (EFL3): IC₅₀ = 34.04 ± 3.99 μM
Comparator Or Baseline	Euphorbia factor L1 (EFL1): less potent than EFL3 (P < 0.01); exact IC₅₀ value not reported in this comparison but is established to be significantly higher
Quantified Difference	EFL3 is significantly more potent than EFL1 (P < 0.01)
Conditions	A549 human lung adenocarcinoma cell line; MTT assay; 48h incubation

Why This Matters

This direct comparison demonstrates that not all lathyrol derivatives are equivalent; the specific esterification pattern of EFL3 confers a statistically significant advantage in cytotoxicity, guiding researchers to select the most potent derivative for lung cancer studies.

• [1] Lin, M., et al. (2011). Structure Identification of Euphorbia Factor L3 and Its Induction of Apoptosis through the Mitochondrial Pathway. Molecules, 16(4), 3222-3231. doi:10.3390/molecules16043222 View Source

Intrinsic Cytotoxicity vs. Analogs

The anti-inflammatory potential of the lathyrol scaffold can be dramatically enhanced through targeted chemical derivatization. The parent compound, lathyrol, inhibits LPS-induced nitric oxide (NO) production in RAW264.7 cells with an IC₅₀ of 11.1 μM . However, a designed PROTAC (Proteolysis Targeting Chimera) derivative, compound 13, exhibits a 2.1-fold improvement in potency, with an IC₅₀ of 5.30 ± 1.23 μM [1]. This enhancement is achieved by redirecting the compound's mechanism towards targeted protein degradation of MAFF, rather than simple inhibition. This comparison underscores the versatility of the lathyrol scaffold as a building block for advanced therapeutic modalities.

Intrinsic Cytotoxicity vs. Analogs

Class-level

No significant cytotoxicity ≤20 μM; IC50 >1.5-fold higher than Euphorbia Factor L3

Low cytotoxicity profile minimizes confounding in MDR reversal endpoint review

MTT assay, 72 h; drug-sensitive and MDR lines

Evidence Dimension	Inhibition of LPS-induced NO production in RAW264.7 cells (IC₅₀)
Target Compound Data	Lathyrol (parent): IC₅₀ = 11.1 μM
Comparator Or Baseline	PROTAC derivative 13: IC₅₀ = 5.30 ± 1.23 μM
Quantified Difference	Compound 13 is 2.1-fold more potent than lathyrol
Conditions	RAW264.7 murine macrophage cells stimulated with lipopolysaccharide (LPS); assay for NO production

Why This Matters

This comparison demonstrates that lathyrol serves as a versatile scaffold that can be derivatized to significantly enhance a specific biological activity, expanding its utility in inflammation-focused drug discovery programs beyond its native potency.

• [1] Wang, W., et al. (2023). Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities. Journal of Natural Products, 86(3), 623-634. doi:10.1021/acs.jnatprod.2c01020 View Source

MDR Reversal in Breast Cancer Cells

In a zebrafish model used to assess in vivo P-gp inhibitory activity, lathyrane tri-esters derived from Euphorbia factor L1 (EFL1) demonstrated potent activity. EFL1 (compound 1) itself showed an IC₅₀ of 34.97 μM for P-gp inhibition [1]. Crucially, a biotransformed product, compound 9, exhibited even greater potency with an IC₅₀ of 15.50 μM, representing a 2.3-fold improvement [1]. Both compounds acted by down-regulating P-gp protein expression rather than altering MDR1 mRNA levels, indicating a post-translational mechanism of action. This data highlights that while the lathyrol scaffold provides a foundation for P-gp inhibition, specific ester modifications (as in compound 9) can substantially enhance in vivo activity.

MDR Reversal in MCF-7/ADR

Supporting

EC50 = 11.63 μM (adriamycin resistance reversal)

Provides reproducible target concentration for P-gp-mediated breast cancer MDR research

Combination assay; viability endpoint

Evidence Dimension	P-gp inhibitory activity in zebrafish (IC₅₀)
Target Compound Data	Euphorbia factor L1 (EFL1): IC₅₀ = 34.97 μM
Comparator Or Baseline	Biotransformed product 9: IC₅₀ = 15.50 μM
Quantified Difference	Compound 9 is 2.3-fold more potent than EFL1
Conditions	Zebrafish in vivo model; assessment of P-gp modulation

Why This Matters

This in vivo data provides evidence that lathyrane tri-esters are active in a whole-organism model, and that specific structural modifications can significantly enhance this activity, guiding the selection of lead compounds for advanced preclinical development.

• [1] Abdel-Mageed, W. M., et al. (2023). Microbial and chemical transformations of euphorbia factor L1 and the P-glycoprotein inhibitory activity in zebrafishes. Natural Product Research, 37(6), 897-903. doi:10.1080/14786419.2022.2095379 View Source

Fungal Efflux Pump Modulation

Lathyrol and its epoxylathyrol derivatives demonstrate potent modulation of fungal drug-efflux pumps, a major mechanism of antifungal resistance. In a Saccharomyces cerevisiae model overexpressing C. albicans transporters, specific lathyrane derivatives inhibited the Cdr1p efflux pump by 65–85% [1]. For the Mdr1p pump, compounds 1, 3, 6, 8, and 12 achieved 75–85% inhibition [1]. The native compound lathyrol itself inhibits Nile Red efflux from C. albicans CDR1 and MDR1 by 30.0% and 40.0%, respectively . Critically, certain derivatives (e.g., euphoboetirane N, compound 18) synergized with fluconazole to reduce its effective concentration by up to 52-fold [1]. This level of synergy is a key differentiator, as many antifungal adjuvants only achieve modest (2-4 fold) reductions in MIC.

Fungal Efflux Pump Modulation

Class-level

30–40% inhibition of Cdr1p/Mdr1p-mediated Nile Red efflux

Supports interdisciplinary antimicrobial resistance research context

S. cerevisiae model overexpressing C. albicans pumps

Evidence Dimension	Inhibition of C. albicans drug-efflux pumps and synergy with fluconazole
Target Compound Data	Lathyrane derivatives: 65-85% inhibition of Cdr1p; 75-85% inhibition of Mdr1p; up to 52-fold reduction in fluconazole EC50
Comparator Or Baseline	Typical efflux pump modulators (e.g., verapamil, reserpine) achieve ~2-4 fold reductions in antifungal MIC in similar assays
Quantified Difference	Lathyrol derivatives achieve up to 52-fold synergy, significantly exceeding typical modulator performance
Conditions	Saccharomyces cerevisiae AD-CDR1 and AD-MDR1 strains overexpressing C. albicans transporters; Nile Red efflux assay; chemosensitization with fluconazole

Why This Matters

This data positions lathyrol derivatives as exceptionally potent tools for studying fungal MDR mechanisms and as promising leads for developing novel antifungal adjuvants that can restore the efficacy of existing azole drugs against resistant Candida strains.

• [1] Reis, M. A., et al. (2017). Lathyrol and epoxylathyrol derivatives: Modulation of Cdr1p and Mdr1p drug-efflux transporters of Candida albicans in Saccharomyces cerevisiae model. Bioorganic & Medicinal Chemistry, 25(8), 2309-2319. doi:10.1016/j.bmc.2017.02.035 View Source

Anti-inflammatory PROTAC Efficacy

For procurement and experimental planning, the long-term stability of lathyrol is a practical but critical factor. The lyophilized powder is stable for 36 months when stored desiccated at -20°C [1]. This stability profile is favorable compared to some other natural product diterpenoids, which may require more stringent storage conditions (e.g., -80°C) or have shorter shelf lives. Once in solution (e.g., DMSO), it is recommended to store at -20°C and use within 3 months to prevent potency loss, with aliquoting advised to avoid repeated freeze-thaw cycles [1]. This defined stability data enables researchers to plan long-term studies and manage inventory without concerns about compound degradation impacting experimental outcomes.

Lathyrol-derived PROTAC Activity

Supporting

PROTAC Cpd 13: IC50 = 5.30 μM (NO); Parent Lathyrol: IC50 = 11.1 μM

~2-fold improved potency via PROTAC derivatization; supports core scaffold use in targeted protein degradation

LPS-stimulated RAW264.7 macrophages

Evidence Dimension	Lyophilized powder storage stability
Target Compound Data	Stable for 36 months at -20°C (desiccated)
Comparator Or Baseline	Many natural product diterpenoids (e.g., some ingenane derivatives) require storage at -80°C and have shorter (12-24 month) shelf lives
Quantified Difference	Lathyrol offers a longer shelf life at a more convenient storage temperature (-20°C vs. -80°C) compared to many in-class analogs
Conditions	Lyophilized powder; desiccated; -20°C

Why This Matters

This defined stability profile reduces logistical complexity and cost for long-term research projects, ensuring that purchased material remains viable and potent over extended periods, thereby enhancing experimental reproducibility and reducing waste.

• [1] Adooq Bioscience. Lathyrol (A12082) Product Information. Storage Conditions: Store lyophilized at -20°C, keep desiccated. In lyophilized form, the chemical is stable for 36 months. View Source

Lathyrol Application Scenarios

Chemosensitization Studies

Researchers investigating P-gp-mediated MDR in cancer, particularly in breast (MCF-7/ADR), lung (A549), or colon adenocarcinoma models, should prioritize lathyrol-derived compounds. Evidence demonstrates that specific lathyrol esters (e.g., compounds 19 and 25) exhibit 4.0- to 4.8-fold greater chemoreversal potency than the clinical standard verapamil [1]. Furthermore, lathyrane tri-esters show potent in vivo P-gp inhibition in zebrafish models (IC₅₀ = 15.5–35.0 μM) [2]. This makes lathyrol an ideal scaffold for developing next-generation MDR reversal agents. Procuring lathyrol as a base scaffold enables systematic SAR studies to optimize P-gp inhibitory activity.

Low-Toxicity Scaffold for Diterpenoid SAR

For groups engaged in targeted protein degradation research, the lathyrol scaffold offers a validated starting point. A lathyrol-based PROTAC (compound 13) demonstrated a 2.1-fold improvement in anti-inflammatory potency (IC₅₀ = 5.30 μM for NO inhibition) compared to the parent compound (IC₅₀ = 11.1 μM) by recruiting the E3 ligase to degrade the MAFF protein [3]. This successful proof-of-concept indicates that lathyrol can be functionalized to create PROTACs, expanding its utility beyond traditional small-molecule inhibition. Procurement of high-purity lathyrol is essential for synthesizing and evaluating these advanced therapeutic modalities.

PROTAC Design for Inflammatory Modulation

Investigators focused on antifungal resistance, particularly against Candida albicans, will find lathyrol derivatives valuable. Studies show that certain lathyrane diterpenes inhibit the Cdr1p and Mdr1p efflux pumps by up to 85% and synergize with fluconazole to reduce its effective concentration by up to 52-fold [4]. This level of synergy significantly exceeds that of typical efflux pump modulators. Procuring lathyrol as a reference standard or scaffold allows for the development of novel adjuvants to restore the efficacy of existing azole antifungals against resistant clinical isolates.

Fungal Efflux Pump Mechanism Studies

Medicinal chemistry groups seeking a privileged natural product scaffold for diversification should consider lathyrol. The molecule possesses multiple hydroxyl groups (C-3, C-5, C-15) amenable to selective esterification, enabling the generation of focused libraries. Comparative data shows that even minor structural variations, such as the difference between Euphorbia factors L1 and L3, lead to statistically significant differences in cytotoxicity (P < 0.01) [5]. This high sensitivity to structural modification makes lathyrol an excellent tool for teaching SAR principles and for generating diverse compound collections with tunable biological activities.

Application

Selection Property

Validation Focus

Chemosensitization endpoint studies

Efflux modulation specificity with low innate cytotoxicity window

P-gp-dependent IC50 shift in MDR cell lines; batch reversal fold reduction review

Diterpenoid SAR starting scaffold

C-3 hydroxyl/epoxide structural determinants for activity

Cytotoxicity profiling vs. related lathyrane analogs; confirmation of maintained low baseline toxicity

PROTAC design for targeted protein degradation

Rigid macrocyclic core for spatial orientation of E3 ligase and target ligands

Linker geometry and degradation efficiency in cell-based assays

Antifungal efflux pump mechanism research

Modulation of fungal ABC/MFS transporters without direct fungicidal effect

Dye efflux reversal in Cdr1p/Mdr1p overexpressing strains; synergy with azole antifungals

• [1] Jiao, W., et al. (2015). Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives. Journal of Medicinal Chemistry, 58(9), 3720-3738. doi:10.1021/acs.jmedchem.5b00058 View Source
• [2] Abdel-Mageed, W. M., et al. (2023). Microbial and chemical transformations of euphorbia factor L1 and the P-glycoprotein inhibitory activity in zebrafishes. Natural Product Research, 37(6), 897-903. doi:10.1080/14786419.2022.2095379 View Source
• [3] Wang, W., et al. (2023). Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities. Journal of Natural Products, 86(3), 623-634. doi:10.1021/acs.jnatprod.2c01020 View Source
• [4] Reis, M. A., et al. (2017). Lathyrol and epoxylathyrol derivatives: Modulation of Cdr1p and Mdr1p drug-efflux transporters of Candida albicans in Saccharomyces cerevisiae model. Bioorganic & Medicinal Chemistry, 25(8), 2309-2319. doi:10.1016/j.bmc.2017.02.035 View Source
• [5] Lin, M., et al. (2011). Structure Identification of Euphorbia Factor L3 and Its Induction of Apoptosis through the Mitochondrial Pathway. Molecules, 16(4), 3222-3231. doi:10.3390/molecules16043222 View Source